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Compound of Interest

2-0Ox0-2,3-dihydro-1h-indene-5-
Compound Name:
carbonitrile

CAS No.: 1187983-93-2

Cat. No.: B3185664

Get Quote

Executive Summary & Compound Identity

5-Cyano-2-indanone is a bicyclic ketone intermediate used in the synthesis of bioactive
scaffolds (e.g., aminoindanes, fused heterocycles). Unlike its isomer 5-cyano-1-indanone, the
2-indanone core possesses unique reactivity due to the high acidity of its

-protons (C1 and C3 positions), flanked by the carbonyl and the aromatic ring.

CAS Number: 1187983-93-2[1][2][3][4]1[5]

IUPAC Name: 2-0x0-2,3-dihydro-1H-indene-5-carbonitrile[1][2][3][4][5]

Molecular Formula:

[1]

Molecular Weight: 157.17 g/mol

Physical State: Off-white to pale yellow solid.
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Critical Distinction: Do not confuse with 5-cyano-1-indanone (CAS 25724-79-2). The 2-indanone

isomer is significantly less stable in air and basic media due to the symmetric activation of the

methylene protons.

Physicochemical Profile & Solubility Mechanism

The solubility of 5-cyano-2-indanone is governed by the interplay between the polar nitrile

group (dipole moment ~3.9 D) and the lipophilic indane skeleton.
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Mechanistic Insight: The "Acidity Trap"

The 5-cyano group is a strong electron-withdrawing group (EWG). In the 2-indanone scaffold,
this EWG acidifies the C1/C3 protons.
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e pKa Estimation: Unsubstituted 2-indanone has a pKa of ~17 in DMSO. The 5-cyano
substitution lowers this to ~14-15.

e Consequence: In polar aprotic solvents like DMSO, trace basic impurities (amines,
hydroxides) can deprotonate the compound, leading to enolate formation, oxidative coupling,
and solution darkening (polymerization).

DMSO Solubility & Handling

Dimethyl Sulfoxide (DMSO) is the optimal solvent for preparing high-concentration stock
solutions (e.g., 10 mM to 100 mM) for biological assays or storage.

Protocol: Preparation of 50 mM Stock Solution

» Weighing: Weigh 7.86 mg of 5-cyano-2-indanone into a microcentrifuge tube.
» Solvent Addition: Add 1.0 mL of anhydrous DMSO (Grade:

99.9%, water < 0.05%).

o Note: Use a glass pipette or compatible tips; avoid polystyrene which can leach.
» Dissolution: Vortex for 30 seconds. The solid should dissolve rapidly without heating.

o Visual Check: Solution should be clear and colorless to pale yellow. A deep orange/brown
color indicates deprotonation/degradation.

o Storage: Aliquot immediately into amber glass vials. Store at -20°C or -80°C.

o Shelf Life: 3—6 months if kept anhydrous.

DOT Diagram: DMSO Stock Workflow
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Caption: Workflow for preparing stable DMSO stock solutions, highlighting critical QC
checkpoints.

Methanol Solubility & Reactivity

Methanol (MeOH) is an excellent solvent for chemical transformations (e.g., NaBH4 reduction)
and LC-MS analysis, but it poses stability risks for long-term storage.

Solubility Limits
o Saturation: Approximately 20-40 mg/mL at 25°C.

o Temperature Sensitivity: Solubility increases significantly with temperature; however, heating
>40°C increases the risk of hemiacetal formation.

The Hemiacetal Risk

2-Indanones are electrophilic ketones. In methanol, especially in the presence of trace acid or
base, they exist in equilibrium with their hemiacetal form.

e Reaction:

» Impact: While reversible, this equilibrium complicates NMR interpretation and can alter
effective concentration in bioassays.

e Guideline: Use freshly prepared methanolic solutions. Do not store 5-cyano-2-indanone in
methanol for >24 hours.

Comparative Analysis & Decision Matrix

Use the following decision tree to select the appropriate solvent for your application.
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Application Requirement
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Caption: Decision matrix for solvent selection based on experimental end-use.

Troubleshooting & Stability
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Observation Cause Corrective Action

S o Discard. Use fresh, anhydrous
_ Oxidation / Polymerization _
Solution turns brown ) solvent. Ensure glassware is
triggered by base. _
acid-washed or neutral.

Dilute slowly with vortexing.
Keep final DMSO
concentration < 1% for assays,

Precipitation in water "Crashing out" upon dilution. but ensure compound
concentration is below
aqueous solubility limit (~50
HUM).

Switch mobile phase to

] o Acetonitrile/Water. Use neutral
) Hemiacetal formation (in - )
Extra peaks in LC-MS o pH modifiers (Ammonium
MeOH) or Enolization. )
Acetate) instead of strong

acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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